Cas no 2171761-99-0 (9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane)

9,9-Difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane is a fluorinated spirocyclic compound featuring a thiazole moiety, which imparts unique electronic and steric properties. The presence of difluoro substitution enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for drug discovery. The spirocyclic core contributes to conformational rigidity, potentially improving binding selectivity in target interactions. The thiazole ring offers opportunities for further functionalization, broadening its utility in heterocyclic synthesis. This compound is particularly relevant in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced physicochemical profile and structural versatility.
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane structure
2171761-99-0 structure
Product Name:9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
CAS No:2171761-99-0
MF:C12H16F2N2OS
MW:274.330048561096
CID:5921893
PubChem ID:165879221
Update Time:2025-06-08

9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
    • 2171761-99-0
    • 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
    • EN300-1640631
    • Inchi: 1S/C12H16F2N2OS/c13-12(14)3-1-11(2-4-12)9(15-5-7-17-11)10-16-6-8-18-10/h6,8-9,15H,1-5,7H2
    • InChI Key: YPJWGMVCJORHKT-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1C2(CCC(CC2)(F)F)OCCN1

Computed Properties

  • Exact Mass: 274.09514064g/mol
  • Monoisotopic Mass: 274.09514064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.4Ų

9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1640631-0.05g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
0.05g
$780.0 2023-05-26
Enamine
EN300-1640631-0.1g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
0.1g
$817.0 2023-05-26
Enamine
EN300-1640631-0.25g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
0.25g
$855.0 2023-05-26
Enamine
EN300-1640631-0.5g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
0.5g
$891.0 2023-05-26
Enamine
EN300-1640631-1.0g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
1g
$928.0 2023-05-26
Enamine
EN300-1640631-2.5g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
2.5g
$1819.0 2023-05-26
Enamine
EN300-1640631-5.0g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
5g
$2692.0 2023-05-26
Enamine
EN300-1640631-10.0g
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
10g
$3992.0 2023-05-26
Enamine
EN300-1640631-50mg
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
50mg
$780.0 2023-09-22
Enamine
EN300-1640631-100mg
9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
2171761-99-0
100mg
$817.0 2023-09-22

9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Related Literature

Additional information on 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Overview of 9,9-Difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171761-99-0)

The compound 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171761-99-0) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive spiro[5.5]undecane core, combined with a 1,3-thiazole moiety and difluoro substitution, offers a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological targets, making it relevant to drug development and medicinal chemistry.

In recent years, the demand for fluorinated compounds like 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where fluorination plays a critical role in improving drug efficacy. The compound's thiazole ring further enhances its appeal, as this heterocycle is known for its prevalence in FDA-approved drugs and agrochemicals.

From a synthetic chemistry perspective, the spirocyclic structure of this compound presents both challenges and opportunities. Its rigid framework can confer selectivity in binding to biological targets, a feature highly sought after in fragment-based drug design. Additionally, the difluoro groups may influence the molecule's electronic properties, potentially improving its interaction with enzymes or receptors. These attributes make it a compelling subject for computational chemistry studies and molecular modeling.

The agrochemical industry has also shown interest in 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane, given the rising need for sustainable crop protection solutions. Thiazole derivatives are known for their pesticidal and herbicidal activities, and the incorporation of fluorine could enhance their environmental persistence or potency. This aligns with global trends toward green chemistry and reduced pesticide residues in food production.

Another area of exploration is the compound's potential in neurological research. Spirocyclic structures have been investigated for their ability to cross the blood-brain barrier, making them candidates for CNS drug development. The presence of a 1,3-thiazole ring, which is found in several neuroactive compounds, further supports this hypothesis. Researchers are actively studying its pharmacokinetic properties to assess its suitability for treating neurodegenerative diseases.

In summary, 9,9-difluoro-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171761-99-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups position it as a valuable tool for advancing drug discovery and sustainable chemistry. As research continues, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd